2-(3-Bromo-1,2,4-oxadiazol-5-yl)propan-2-amine hydrobromide

• IUPAC Name: 2-(3-bromo-1,2,4-oxadiazol-5-yl)propan-2-amine;hydrobromide
• InChI: InChI=1S/C5H8BrN3O.BrH/c1-5(2,7)3-8-4(6)9-10-3;/h7H2,1-2H3;1H
• InChI Key: OBOBBCHUWNAEGW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=NC(=NO1)Br)N.Br
• Molecular Formula: C5H9Br2N3O
• Molecular Weight: 286.95 g/mol

Description

1,2,4-Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They are known to be an important class of heterocyclic compounds and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

An efficient one-pot method was developed for the synthesis of 2-(1,2,4-oxadiazol-5-yl)anilines via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The oxadiazole ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,2,4-Oxadiazoles can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond, which is actively employed in organic synthesis.

Scientific Research Applications

Anti-Infective Agents

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Antibacterial Effects

Some 1,2,4-oxadiazole derivatives have shown strong antibacterial effects on Xanthomonas oryzae pv. . .

Antifungal Activity

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Nematocidal Activity

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Electron Withdrawing Group

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Drug Discovery

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Mechanism of Action

Target of Action

It’s worth noting that 1,2,4-oxadiazole derivatives, which this compound is a part of, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities .

Mode of Action

1,2,4-oxadiazole derivatives have been found to exhibit a broad spectrum of biological activities . The careful inspection of XRD data revealed intramolecular N–H∙∙∙N 2 (oxadiazole) hydrogen bond in both structures .

Biochemical Pathways

It’s known that 1,2,4-oxadiazole derivatives have shown potential in treating various infectious diseases .

Pharmacokinetics

It’s known that the lipophilicity of a compound can influence its ability to cross the blood-brain barrier .

Result of Action

1,2,4-oxadiazole derivatives have shown potential in treating various infectious diseases .

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. These compounds have a broad range of chemical and biological properties, making them a promising area for future research.